KD-3010's Antifibrotic Efficacy in CCl4-Induced Liver Injury vs. GW501516
In a direct head-to-head comparison, oral administration of KD-3010 dramatically ameliorated liver injury and fibrosis in a carbon tetrachloride (CCl4)-induced mouse model, a key feature not observed with GW501516 [1]. Deposition of extracellular matrix proteins was lower in the KD-3010-treated group than in the vehicle- or GW501516-treated group [1]. Furthermore, profibrogenic connective tissue growth factor (CTGF) was induced significantly by GW501516, but not by KD-3010, following CCl4 treatment [1].
| Evidence Dimension | Antifibrotic and Hepatoprotective Effect in CCl4 Mouse Model |
|---|---|
| Target Compound Data | Ameliorated liver injury; reduced extracellular matrix deposition; did not induce CTGF. |
| Comparator Or Baseline | GW501516: No amelioration of liver injury; increased extracellular matrix deposition; significantly induced CTGF. |
| Quantified Difference | Qualitative difference in efficacy; opposite effects on CTGF induction. |
| Conditions | Mouse model of CCl4-induced liver injury; compounds administered orally. |
Why This Matters
This functional divergence demonstrates that KD-3010 is not a generic PPARδ agonist, making it the required tool for studying antifibrotic mechanisms of PPARδ activation in the liver.
- [1] Iwaisako, K., Haimerl, M., Paik, Y. H., Taura, K., Kodama, Y., Sirlin, C., Yu, E., Downes, M., Yu, R. T., Evans, R. M., & Brenner, D. A. (2012). Protection from liver fibrosis by a peroxisome proliferator-activated receptor δ agonist. Proceedings of the National Academy of Sciences of the United States of America, 109(21), E1369–E1376. View Source
